2-methoxyethyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: 2-methoxyethyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C18H19BrN2O4S/c1-11-15(17(23)25-9-8-24-2)16(12-5-3-4-6-13(12)19)21-14(22)7-10-26-18(21)20-11/h3-6,16H,7-10H2,1-2H3
• InChI Key: OOSGUMYFMONKLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3Br)C(=O)OCCOC
• Molecular Formula: C18H19BrN2O4S
• Molecular Weight: 439.3 g/mol
• CAS RN: 609794-76-5

Description

The compound “2-methoxyethyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate” is a chemical compound that can be used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H22N2O4S. It has a molecular weight of 386.473.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 386.473. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Novel Derivatives : This compound has been involved in the synthesis of new pyrido and thiazine derivatives. For instance, the synthesis of ethyl 2-methyl-11-oxo-9, 10-dihydro-1 H, 11 H -pyrido[4",3":4',5']thieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine-8(7 H )-carboxylate 7 is achieved through reactions involving compounds like ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2 H )-carboxylate 2, allylbromide, bromine, and ethanolic sodium hydroxide (Ahmed, 2002).

• Functionalization and Characterization : The compound also plays a role in the functionalization and characterization of novel heterocyclic compounds. The synthesis involves reactions with various agents, and the resulting compounds are characterized using techniques like IR, 1H NMR, and mass spectrometry. These processes contribute significantly to the development of novel compounds with potential applications in various fields (SirsatShivraj et al., 2020).

• Chemical Reactions and Analysis : Research has focused on the reactions of similar compounds to form new N,S-containing heterocycles. This includes the study of reactions with formaldehyde and primary amines, and subsequent investigations using techniques like X-ray diffraction analysis to understand the structural and chemical properties of the resulting compounds (Dotsenko et al., 2007).

Biological Activity Studies

• Cytotoxic Activity : Studies have also been conducted on the cytotoxic activity of newly synthesized products against cell lines such as breast carcinoma (MCF-7) and hepatocellular carcinoma (HepG2). These studies are crucial for understanding the potential therapeutic applications of these compounds (Abbas et al., 2015).

• Antimicrobial Activity : Some derivatives have shown promising antimicrobial activity, highlighting the potential of these compounds in the development of new antimicrobial agents (Sayed et al., 2006).